N-(1,3-benzothiazol-2-yl)-4-(1,3-thiazol-2-yl)-1,4-diazepane-1-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-4-(1,3-thiazol-2-yl)-1,4-diazepane-1-carboxamide
• InChI: InChI=1S/C16H17N5OS2/c22-15(19-14-18-12-4-1-2-5-13(12)24-14)20-7-3-8-21(10-9-20)16-17-6-11-23-16/h1-2,4-6,11H,3,7-10H2,(H,18,19,22)
• InChI Key: UIQGFINLHMKNMU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)NC2=NC3=CC=CC=C3S2)C4=NC=CS4
• Molecular Formula: C16H17N5OS2
• Molecular Weight: 359.5 g/mol

Description

N-(1,3-benzothiazol-2-yl)-4-(1,3-thiazol-2-yl)-1,4-diazepane-1-carboxamide is a chemical compound that has been studied extensively for its potential use in scientific research. This compound has been found to have a range of biochemical and physiological effects, and its mechanism of action has been the subject of much investigation. In

Mechanism of Action

The mechanism of action of N-(1,3-benzothiazol-2-yl)-4-(1,3-thiazol-2-yl)-1,4-diazepane-1-carboxamide involves the modulation of specific enzymes and receptors. This compound has been found to bind to certain enzymes, inhibiting their activity and altering the biochemical pathways in which they are involved. Additionally, this compound has been found to bind to specific receptors, modulating their activity and influencing downstream signaling pathways.
Biochemical and Physiological Effects:
N-(1,3-benzothiazol-2-yl)-4-(1,3-thiazol-2-yl)-1,4-diazepane-1-carboxamide has been found to have a range of biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes, including protein kinases and proteases, which are involved in various biological processes. Additionally, this compound has been found to modulate the activity of specific receptors, including G protein-coupled receptors and ion channels, which play important roles in cellular signaling and communication.

Advantages and Limitations for Lab Experiments

N-(1,3-benzothiazol-2-yl)-4-(1,3-thiazol-2-yl)-1,4-diazepane-1-carboxamide has several advantages for lab experiments. This compound is relatively stable and can be easily synthesized in the lab. Additionally, this compound has been extensively studied, and its mechanism of action and biochemical effects are well-understood. However, there are also limitations to using this compound in lab experiments. For example, the synthesis of this compound can be challenging, and it may not be suitable for certain experimental systems.

Future Directions

There are several future directions for research on N-(1,3-benzothiazol-2-yl)-4-(1,3-thiazol-2-yl)-1,4-diazepane-1-carboxamide. One potential area of investigation is the development of modified versions of this compound that have improved properties, such as increased potency or selectivity. Additionally, researchers could explore the use of this compound in combination with other drugs or therapies to enhance its effectiveness. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various biological systems.

Synthesis Methods

The synthesis method for N-(1,3-benzothiazol-2-yl)-4-(1,3-thiazol-2-yl)-1,4-diazepane-1-carboxamide involves a multi-step process that begins with the reaction of 2-aminobenzothiazole with thioamide. This reaction produces a thiazolyl benzothiazole intermediate, which is then reacted with 2-bromoacetyl-1,4-diazepane to form the final product. The synthesis of this compound is challenging, and researchers have explored various modifications to the reaction conditions to improve yields and purity.

Scientific Research Applications

N-(1,3-benzothiazol-2-yl)-4-(1,3-thiazol-2-yl)-1,4-diazepane-1-carboxamide has been studied extensively for its potential use in scientific research. This compound has been found to have a range of biochemical and physiological effects, including the ability to modulate the activity of certain enzymes and receptors. Researchers have used this compound to investigate the role of these enzymes and receptors in various biological processes, including cancer, inflammation, and neurodegenerative diseases.